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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Piroxicam-d3, a deuterated analog of

the non-steroidal anti-inflammatory drug (NSAID) Piroxicam. This document consolidates

essential safety data, handling protocols, and experimental information to support its use in

research and development.

Chemical and Physical Properties
Piroxicam-d3 is primarily utilized as an internal standard for the quantification of Piroxicam in

various analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS).[1] Its physical and chemical properties are

summarized in the table below.
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Property Value Source

Formal Name

1,1-dioxide-4-hydroxy-2-

(methyl-d3)-N-2-pyridinyl-2H-

1,2-benzothiazine-3-

carboxamide

[1]

CAS Number 942047-64-5 [2][3]

Molecular Formula C₁₅H₁₀D₃N₃O₄S [1][2][3]

Molecular Weight 334.4 g/mol [1][3]

Melting Point 193-195 °C [2]

Solubility
Soluble in Methanol and

DMSO (50 mg/mL)
[1][4]

Purity ≥99% deuterated forms (d₁-d₃) [1]

LogP 3.24920 [2]

Storage Temperature -20°C [1][2][4]

Stability
≥ 4 years (when stored at

-20°C)
[1]

Safety Data Sheet (SDS) and Handling Information
The following information is a summary of the available safety data for Piroxicam and its

deuterated form. Users should always refer to the specific safety data sheet provided by the

supplier.

Hazard Identification
Piroxicam is classified as toxic if swallowed.[5][6][7]

GHS Pictograms:

GHS06 (Skull and crossbones)[2][7]

Signal Word: Danger[2][7]
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Hazard Statements:

H301: Toxic if swallowed.[2][5][7]

H373: May cause damage to organs (Gastrointestinal tract) through prolonged or repeated

exposure if swallowed.

Precautionary Measures and Handling
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Use a particulate filter respirator if dust is generated.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Avoid formation of dust and aerosols.[6]

Use only in well-ventilated areas.[5]

Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke when using this product.[5]

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place at

-20°C.[1][4] Keep the container locked up.[5]

Stability: Piroxicam-d3 is stable for at least four years when stored at -20°C.[1]

First-Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[5][6]
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If on Skin: Wash off with soap and plenty of water.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[5]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[6]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.

Biological Activity and Mechanism of Action
Piroxicam is a non-steroidal anti-inflammatory drug (NSAID) that functions as a non-selective

inhibitor of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[2][4][8][9] By inhibiting these

enzymes, Piroxicam blocks the conversion of arachidonic acid to prostaglandins, which are key

mediators of inflammation, pain, and fever.[8][9] Piroxicam-d3 is a deuterated version of

Piroxicam and is expected to have a similar biological activity.

Target IC₅₀ (Human Monocyte) Source

COX-1 47 µM [2][4]

COX-2 25 µM [2][4]

Signaling Pathway: Prostaglandin Synthesis
The following diagram illustrates the simplified signaling pathway of prostaglandin synthesis

and the inhibitory action of Piroxicam.
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Caption: Inhibition of COX-1 and COX-2 by Piroxicam blocks prostaglandin synthesis.

Experimental Protocols
Piroxicam-d3 is primarily used as an internal standard in quantitative analysis. Below is a

general workflow for its use in LC-MS/MS analysis of Piroxicam in a biological matrix.

General Workflow for Quantification of Piroxicam using
Piroxicam-d3 as an Internal Standard
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

1. Biological Sample Collection
(e.g., Plasma, Urine)

2. Spiking with Piroxicam-d3
(Internal Standard)

3. Protein Precipitation &
Liquid-Liquid or Solid-Phase Extraction

4. Evaporation and Reconstitution

5. Injection into LC-MS/MS System

6. Chromatographic Separation

7. Mass Spectrometric Detection
(MRM Mode)

8. Quantification using
Calibration Curve

Click to download full resolution via product page

Caption: A typical workflow for the quantification of Piroxicam using Piroxicam-d3.
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Detailed Methodologies
1. Preparation of Stock Solutions:

Prepare a stock solution of Piroxicam and Piroxicam-d3 in methanol or DMSO.

Perform serial dilutions to prepare working solutions for the calibration curve and quality

control samples.

2. Sample Preparation:

To a known volume of the biological sample (e.g., 100 µL of plasma), add a known amount of

Piroxicam-d3 internal standard solution.

Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).

Vortex and centrifuge the samples to pellet the precipitated proteins.

Perform liquid-liquid extraction or solid-phase extraction on the supernatant to further clean

up the sample.

Evaporate the organic solvent under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions (Example):

Liquid Chromatography:

Column: A suitable C18 column.

Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic

acid.

Flow Rate: A typical flow rate for analytical LC.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.
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Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor specific precursor-to-product ion transitions for Piroxicam and

Piroxicam-d3.

4. Quantification:

Construct a calibration curve by plotting the peak area ratio of Piroxicam to Piroxicam-d3
against the concentration of Piroxicam.

Determine the concentration of Piroxicam in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Conclusion
Piroxicam-d3 is an essential tool for the accurate quantification of Piroxicam in various

biological matrices. This guide provides a comprehensive overview of its properties, safety,

handling, and application in experimental settings. Researchers should always adhere to the

specific safety guidelines provided by the manufacturer and relevant institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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